![molecular formula C22H15Cl2N3O5 B4968358 N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-ethoxy-3-nitrobenzamide](/img/structure/B4968358.png)
N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-ethoxy-3-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-ethoxy-3-nitrobenzamide, commonly known as DCDP, is a chemical compound that has been extensively studied for its potential applications in scientific research.
Mechanism of Action
DCDP acts as a competitive inhibitor of acetylcholinesterase and butyrylcholinesterase, binding to the active site of these enzymes and preventing the breakdown of acetylcholine. This leads to an increase in the concentration of acetylcholine in the synaptic cleft, which can enhance cognitive function and memory.
Biochemical and physiological effects:
DCDP has been shown to have a range of biochemical and physiological effects, including increased acetylcholine levels, improved cognitive function, and reduced inflammation. It has also been shown to have antioxidant properties, which can protect against oxidative stress and damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DCDP in lab experiments is its specificity for acetylcholinesterase and butyrylcholinesterase, which allows for targeted inhibition of these enzymes. However, DCDP can also have off-target effects, and its use may be limited by its potential toxicity and side effects.
Future Directions
There are several future directions for research on DCDP, including the development of more potent and selective inhibitors of acetylcholinesterase and butyrylcholinesterase, the investigation of its potential applications in the treatment of neurodegenerative diseases, and the exploration of its effects on other neurotransmitter systems and signaling pathways. Additionally, further studies are needed to determine the long-term safety and efficacy of DCDP in humans.
Synthesis Methods
DCDP can be synthesized using a multi-step process that involves the reaction of 2,3-dichloroaniline with salicylic acid in the presence of phosphorus oxychloride, followed by the reaction of the resulting product with ethyl 4-amino-3-nitrobenzoate in the presence of potassium carbonate. The final product is obtained after purification using column chromatography.
Scientific Research Applications
DCDP has been studied for its potential applications in various scientific fields, including biochemistry, pharmacology, and neuroscience. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine, a neurotransmitter that plays a critical role in cognitive function.
properties
IUPAC Name |
N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-4-ethoxy-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15Cl2N3O5/c1-2-31-19-8-6-12(10-17(19)27(29)30)21(28)25-13-7-9-18-16(11-13)26-22(32-18)14-4-3-5-15(23)20(14)24/h3-11H,2H2,1H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDGFSMPWLCQTKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=C(C(=CC=C4)Cl)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15Cl2N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.